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Compound of Interest

Compound Name: 1-Bromo-3,7-dimethyloctane

Cat. No.: B123281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight of 1-Bromo-3,7-
dimethyloctane, a halogenated alkane. The determination of an accurate molecular weight is

a fundamental parameter in chemical synthesis, characterization, and various applications

within drug development and scientific research.

Summary of Molecular Weight Data
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

For 1-Bromo-3,7-dimethyloctane, with the molecular formula C₁₀H₂₁Br, the calculation is

based on the atomic weights of carbon, hydrogen, and bromine.

Component
Chemical
Formula

Quantity
Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 10 12.011 120.11

Hydrogen H 21
1.008[1][2][3][4]

[5]
21.168

Bromine Br 1
79.904[6][7][8][9]

[10]
79.904

Total C₁₀H₂₁Br 221.182
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The experimentally determined and commonly cited molecular weight for 1-Bromo-3,7-
dimethyloctane is approximately 221.18 g/mol [11][12][13].

Logical Relationship of Constituent Elements
The following diagram illustrates the elemental composition that constitutes the 1-Bromo-3,7-
dimethyloctane molecule.
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Carbon (C)
10 atoms

1-Bromo-3,7-dimethyloctane
(C₁₀H₂₁Br)

Hydrogen (H)
21 atoms

Bromine (Br)
1 atom
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Sample Preparation

Mass Spectrometry

Data Analysis

Dissolve 1-Bromo-3,7-dimethyloctane
in volatile solvent

Introduce sample into MS

Electron Ionization (70 eV)

Accelerate ions

Separate ions by m/z

Detect ions

Generate Mass Spectrum

Identify Molecular Ion Peak (M⁺˙)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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